Cas no 457604-62-5 (3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1,4-bis(1-methylethyl)-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1,4-bis(1-methylethyl)-2-oxo-
• CAS No: 457604-62-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 327917
• PubChem ID: 45093643
• Update Time: 2025-04-19

3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1,4-bis(1-methylethyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1,4-bis(1-methylethyl)-2-oxo-
• 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-1,4-bis(1-methylethyl)-2-oxo- (9CI)
• 6-hydroxy-1,4-diisopropyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 457604-62-5
• 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1,4-bis(1-methylethyl)-2-oxo-(9ci)

• Inchi： 1S/C12H16N2O2/c1-7(2)9-5-11(15)14(8(3)4)12(16)10(9)6-13/h5,7-8,16H,1-4H3
• InChI Key： GPKKMUHDXKJVOH-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(=CC(N1C(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 220.121
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2
• XLogP3: 1.7